3-[(3,5-dioxo-1-phenyl-4-pyrazolidinylidene)methyl]phenyl 2-chlorobenzoate

• IUPAC Name: [3-[(E)-(3,5-dioxo-1-phenylpyrazolidin-4-ylidene)methyl]phenyl] 2-chlorobenzoate
• InChI: InChI=1S/C23H15ClN2O4/c24-20-12-5-4-11-18(20)23(29)30-17-10-6-7-15(13-17)14-19-21(27)25-26(22(19)28)16-8-2-1-3-9-16/h1-14H,(H,25,27)/b19-14+
• InChI Key: QEWJKGOYYFGPFM-XMHGGMMESA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=CC=C3)OC(=O)C4=CC=CC=C4Cl)C(=O)N2
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=CC=C3)OC(=O)C4=CC=CC=C4Cl)/C(=O)N2
• Molecular Formula: C23H15ClN2O4
• Molecular Weight: 418.8 g/mol

Description

3-[(3,5-dioxo-1-phenyl-4-pyrazolidinylidene)methyl]phenyl 2-chlorobenzoate, commonly known as CTCB, is a chemical compound used in various scientific research applications. This compound has gained significant attention due to its unique properties and potential applications in the field of chemistry and biology.

Mechanism of Action

The mechanism of action of CTCB is not fully understood. However, it has been reported that CTCB exhibits its anti-inflammatory and antioxidant properties by inhibiting the production of reactive oxygen species (ROS) and pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Biochemical and physiological effects:
CTCB has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that CTCB exhibits potent antioxidant and anti-inflammatory properties. In addition, CTCB has been reported to exhibit cytotoxic effects against various cancer cell lines. However, further studies are required to determine the exact mechanism of action and potential therapeutic applications of CTCB.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CTCB in lab experiments is its ease of synthesis and availability. In addition, CTCB exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases. However, one of the limitations of using CTCB in lab experiments is its low solubility in water, which can limit its potential applications in biological systems.

Future Directions

There are several future directions for the research on CTCB. One of the potential directions is to further investigate the mechanism of action of CTCB and its potential applications in the treatment of various diseases. In addition, further studies are required to determine the toxicity and safety profile of CTCB. Furthermore, the synthesis of CTCB derivatives with improved solubility and potency can also be a potential direction for future research.
Conclusion:
In conclusion, CTCB is a chemical compound that exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases. The synthesis of CTCB is a complex process, but it is readily available for scientific research applications. Further studies are required to determine the exact mechanism of action and potential therapeutic applications of CTCB.

Scientific Research Applications

CTCB has been extensively used in scientific research for its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science. CTCB has been reported to exhibit potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as cancer, arthritis, and Alzheimer's disease. In addition, CTCB has been used as a building block for the synthesis of various organic compounds and materials.